![molecular formula C9H7N3O4 B508029 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde CAS No. 512809-43-7](/img/structure/B508029.png)
5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde
Overview
Description
5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties. The compound is also known as NPMF and has the chemical formula C9H6N4O4. NPMF is a yellow crystalline powder that is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).
Scientific Research Applications
Medicinal Chemistry and Pharmacology
Nitroimidazole derivatives, including compounds with structural motifs similar to 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde, have been extensively studied for their broad range of biological activities. These compounds have shown potential as anticancer, antimicrobial, antiparasitic, and antiviral agents. The presence of nitro groups alongside heterocyclic structures like pyrazoles and furans contributes to their reactivity and interaction with biological targets. For instance, pyrazoline derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties (Shaaban, Mayhoub, & Farag, 2012; Ray et al., 2022).
Synthetic and Material Chemistry
Furan derivatives, including those with nitro substituents, play a crucial role in the development of new materials and polymers. They serve as precursors in the synthesis of complex organic molecules and polymers due to their versatile reactivity. The furan ring, in particular, is a key component in the synthesis of renewable and sustainable materials, indicating potential applications of 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde in green chemistry and environmental sustainability (Chernyshev, Kravchenko, & Ananikov, 2017).
Organic Synthesis
The structural features of 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde suggest its potential utility in organic synthesis, particularly in the construction of heterocyclic compounds. Pyrazole and furan rings are frequently used in the synthesis of biologically active molecules, indicating that similar compounds could serve as intermediates or key building blocks in the synthesis of pharmaceuticals or agrochemicals. The nitro group can undergo various transformations, offering pathways to synthesize a wide range of derivatives with diverse biological activities (Li et al., 2018).
properties
IUPAC Name |
5-[(4-nitropyrazol-1-yl)methyl]furan-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O4/c13-6-9-2-1-8(16-9)5-11-4-7(3-10-11)12(14)15/h1-4,6H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IORXPXHWLUWMKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)C=O)CN2C=C(C=N2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801195561 | |
Record name | 5-[(4-Nitro-1H-pyrazol-1-yl)methyl]-2-furancarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801195561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde | |
CAS RN |
512809-43-7 | |
Record name | 5-[(4-Nitro-1H-pyrazol-1-yl)methyl]-2-furancarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=512809-43-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-[(4-Nitro-1H-pyrazol-1-yl)methyl]-2-furancarboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801195561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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